Cas no 79288-68-9 (Piperidine, 4-(1,1-dimethylethyl)-1-[2,4,6-tris(1-methylethyl)benzoyl]-)

• Product Name: Piperidine, 4-(1,1-dimethylethyl)-1-[2,4,6-tris(1-methylethyl)benzoyl]-
• CAS No: 79288-68-9
• MF: C₂₅H₄₁NO
• MW: 371.599147558212
• CID: 533046
• PubChem ID: 12729729
• Update Time: 2025-04-19

Piperidine, 4-(1,1-dimethylethyl)-1-[2,4,6-tris(1-methylethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(1,1-dimethylethyl)-1-[2,4,6-tris(1-methylethyl)benzoyl]-
• (4-tert-butylpiperidin-1-yl)-[2,4,6-tri(propan-2-yl)phenyl]methanone
• 79288-68-9
• DTXSID70508280
• (4-tert-Butylpiperidin-1-yl)[2,4,6-tri(propan-2-yl)phenyl]methanone

• Inchi： 1S/C25H41NO/c1-16(2)19-14-21(17(3)4)23(22(15-19)18(5)6)24(27)26-12-10-20(11-13-26)25(7,8)9/h14-18,20H,10-13H2,1-9H3
• InChI Key： JEPUXLZTHQWARV-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)N1CCC(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 371.318814931g/mol
• Monoisotopic Mass: 371.318814931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 20.3Ų